Cas no 55931-21-0 (2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile
• CAS No: 55931-21-0
• MF: C₈H₅Cl₂NO
• MW: 202.037400007248
• CID: 4655090
• PubChem ID: 13093564
• Update Time: 2025-06-13

2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile
• Benzeneacetonitrile, 2,6-dichloro-α-hydroxy-

• Inchi： 1S/C8H5Cl2NO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,12H
• InChI Key： PQZULIDMYBWYFO-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)Cl)(O)C#N

Computed Properties

• Exact Mass: 200.9748192g/mol
• Monoisotopic Mass: 200.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile

Comprehensive Overview of 2-(2,6-Dichlorophenyl)-2-hydroxyacetonitrile (CAS No. 55931-21-0)

2-(2,6-Dichlorophenyl)-2-hydroxyacetonitrile, with the CAS number 55931-21-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative is characterized by its unique structural features, including a dichlorophenyl ring and a hydroxyl group, which contribute to its reactivity and potential applications. The compound is often referenced in scientific literature for its role as an intermediate in the synthesis of more complex molecules, particularly those with biological activity.

In recent years, the demand for high-purity nitrile intermediates like 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile has surged, driven by advancements in drug discovery and crop protection technologies. Researchers are particularly interested in its potential as a building block for chiral synthesis, a process critical for producing enantiomerically pure pharmaceuticals. The compound's hydroxyacetonitrile moiety also makes it a candidate for studying green chemistry approaches, aligning with global trends toward sustainable chemical production.

The synthetic pathways for CAS 55931-21-0 often involve aryl-substituted acetonitrile chemistry, with modifications to optimize yield and selectivity. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These methods are frequently searched by chemists seeking quality control protocols for nitrile-based intermediates, reflecting the compound's importance in industrial and academic settings.

From a commercial perspective, suppliers of 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile emphasize its storage stability and compatibility with common organic solvents, addressing frequent queries about handling precautions and solubility data. The compound's thermal properties and degradation patterns are also topics of interest for those working on process optimization in large-scale manufacturing.

Emerging applications of this compound include its exploration in biocatalysis and enzyme-mediated transformations, areas that dominate current discussions in white biotechnology. Its structural flexibility allows for derivatization into compounds with potential antimicrobial or herbicidal properties, though these applications remain under investigation. This aligns with growing public interest in eco-friendly agrochemicals and non-toxic drug precursors.

Regulatory compliance for 55931-21-0 follows standard chemical safety guidelines, with documentation focusing on REACH and GHS classification requirements—keywords frequently associated with regulatory searches in the chemical industry. The compound's spectral data (IR, MS) is often requested for patent applications or academic publications, underscoring its role in intellectual property development.

In analytical chemistry, 2-(2,6-dichlorophenyl)-2-hydroxyacetonitrile serves as a reference standard for method validation, particularly in chromatographic separation techniques. Laboratories prioritizing ISO 17025 accreditation frequently seek such well-characterized compounds to meet stringent quality assurance standards.

The future research trajectory for this compound likely involves computational chemistry approaches to predict its behavior in novel reaction systems—a hot topic in AI-assisted molecular design. Its electronic properties and potential for hydrogen bonding interactions make it an interesting subject for quantum chemical calculations, bridging experimental and theoretical chemistry domains.